Cas no 2248271-61-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetate
• CAS No: 2248271-61-4
• MF: C₁₆H₁₃N₃O₄S
• MW: 343.357122182846
• CID: 5810964
• PubChem ID: 165719373
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetate
• EN300-6516189
• 2248271-61-4

• Inchi： 1S/C16H13N3O4S/c1-9-7-10(2)18-16(17-9)24-8-13(20)23-19-14(21)11-5-3-4-6-12(11)15(19)22/h3-7H,8H2,1-2H3
• InChI Key： LFHBMCYPJYIGGR-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(C)=N1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 343.06267708g/mol
• Monoisotopic Mass: 343.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetate (CAS No: 2248271-61-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2248271-61-4, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of multiple functional groups, including a dioxo group, an isoindole core, and a sulfanyl-acetate moiety, makes it a versatile scaffold for drug discovery and development.

The isoindole core is a key structural feature of this compound, which is known for its ability to interact with biological targets in a manner that can lead to therapeutic effects. Isoindoles have been widely studied for their potential applications in medicinal chemistry due to their ability to modulate various biological pathways. In particular, the dioxo group attached to the isoindole ring enhances the electrophilicity of the molecule, making it more reactive and thus more likely to interact with biological receptors. This reactivity is crucial for the development of drugs that can effectively bind to target proteins and enzymes.

The sulfanyl-acetate moiety further contributes to the pharmacological profile of this compound by providing a polar and hydrophilic region. This feature not only aids in the solubility of the molecule but also influences its interaction with biological targets. The sulfanyl group, in particular, has been shown to enhance binding affinity in several drug candidates due to its ability to form hydrogen bonds and participate in other non-covalent interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of multi-target directed drug design, where compounds are designed to interact with multiple biological targets simultaneously. This approach can lead to more effective therapeutic agents with reduced side effects. The structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetate makes it an attractive candidate for such an approach due to its complex functional groups that can potentially interact with various biological targets.

One of the most exciting areas of research involving this compound is its potential application in the treatment of neurodegenerative diseases. Studies have shown that isoindole derivatives can modulate neurotransmitter systems and have neuroprotective properties. The specific arrangement of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetate suggests that it may be able to interact with receptors involved in these pathways, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the potential use of this compound in cancer therapy. Isoindoles have been reported to exhibit anti-cancer properties by inhibiting key enzymes involved in cell proliferation and survival. The dioxo group and sulfanyl-acetate moiety in this compound may play a role in disrupting cancer cell signaling pathways, making it a promising candidate for further investigation as an anti-cancer agent.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetate is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multiple steps, including cyclization reactions to form the isoindole core and functional group transformations to introduce the dioxo and sulfanyl-acetate moieties. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, which is essential for preclinical and clinical studies.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-[(4,6)-dimethylpyrimidin-*2*-ylylsulfanyl]acetate (CAS No: 2248271*61*-*4*) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive scaffold for drug discovery, particularly in areas such as neurodegenerative diseases and cancer therapy. As research continues to uncover new biological activities and synthetic strategies for this compound, it is likely that we will see further development and application of *1*,*3*-dioxo-*2*,*3*-dihydro-*1*H-*isoindol-*2*-ylyl *$-$[(*4*,6)-dimethylpyrimidin-*‘*‘*)-ylylsulfanyl]acetate* as a therapeutic agent.